Cas no 5464-72-2 (Nonanoic acid,3-hydroxy-3-methyl-, ethyl ester)

Nonanoic acid,3-hydroxy-3-methyl-, ethyl ester structure
5464-72-2 structure
Product Name:Nonanoic acid,3-hydroxy-3-methyl-, ethyl ester
CAS No:5464-72-2
MF:C12H24O3
MW:216.317164421082
CID:375921
PubChem ID:225736
Update Time:2025-04-19

Nonanoic acid,3-hydroxy-3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Nonanoic acid,3-hydroxy-3-methyl-, ethyl ester
    • ethyl 3-hydroxy-3-methylnonanoate
    • ethyl 3-hydroxy-3-methyl-nonanoate
    • 3-hydroxy-3-methyl-nonanoic acid ethyl ester
    • 3-Hydroxy-3-methyl-nonansaeure-aethylester
    • 3-Hydroxy-3-methyl-pelargonsaeure-aethylester
    • AC1L5E95
    • AC1Q6513
    • AR-1I8852
    • CTK5A2063
    • ethyl 3-hydroxy-3-methyl-n-nonanoate
    • ethyl 3-hydroxy-3-methylnonaoate
    • ethyl 3-methyl-3-hydroxynonanoate
    • NSC15444
    • SCHEMBL11209470
    • 5464-72-2
    • NSC-15444
    • AKOS011680249
    • DTXSID30280095
    • NXRBXPDEFDUATB-UHFFFAOYSA-N
    • Ethyl-3-hydroxy-3-methyl-n-nonanoate
    • Inchi: 1S/C12H24O3/c1-4-6-7-8-9-12(3,14)10-11(13)15-5-2/h14H,4-10H2,1-3H3
    • InChI Key: NXRBXPDEFDUATB-UHFFFAOYSA-N
    • SMILES: OC(C)(CC(=O)OCC)CCCCCC

Computed Properties

  • Exact Mass: 216.17262
  • Monoisotopic Mass: 216.17254462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 9
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
  • LogP: 2.66100
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